Cas no 1540531-53-0 (tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate
• CAS No: 1540531-53-0
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5833421
• PubChem ID: 79537626
• Update Time: 2025-06-13

tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate
• 1540531-53-0
• AKOS018093443
• tert-butyl 2-[2-oxo-2-(thiophen-2-yl)ethyl]pyrrolidine-1-carboxylate
• EN300-2259769

• Inchi： 1S/C15H21NO3S/c1-15(2,3)19-14(18)16-8-4-6-11(16)10-12(17)13-7-5-9-20-13/h5,7,9,11H,4,6,8,10H2,1-3H3
• InChI Key： OFKQOTWCMBOKKU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 295.12421471g/mol
• Monoisotopic Mass: 295.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate (CAS No. 1540531-53-0)

Tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate (CAS No. 1540531-53-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular formula of tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate underscores its complex composition, which includes a pyrrolidine ring, a thiophene moiety, and a tert-butyl ester group. These structural elements contribute to its unique chemical behavior and potential biological activities. The presence of the thiophene ring, in particular, is noteworthy as thiophene derivatives are widely recognized for their role in various pharmacological applications.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, with tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate being no exception. Researchers have been exploring the therapeutic potential of such compounds in treating a range of diseases, including neurological disorders and inflammatory conditions. The pyrrolidine core of this molecule is known to interact with biological targets in a manner that could lead to novel therapeutic interventions.

The synthesis of tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl ester group enhances the stability of the molecule, making it more suitable for further functionalization and derivatization. This stability is crucial for pharmaceutical applications, where the compound needs to maintain its integrity during storage and transportation.

One of the most intriguing aspects of tert-butyl 2-2-oxo-2-(thiophen-2-yl)ethylpyrrolidine-1-carboxylate is its potential interaction with biological receptors and enzymes. The thiophene ring, in particular, has been shown to modulate the activity of various enzymes involved in metabolic pathways. This property makes it an attractive candidate for developing drugs that target metabolic disorders and other related conditions.

Recent studies have also highlighted the role of tert-butyl 2-(thiophen)-1H-pyrrolidinone derivatives in drug development. These studies suggest that compounds with similar structures may exhibit anti-inflammatory and analgesic properties. The incorporation of the tert-butyl group into the molecular framework further enhances these properties by providing additional binding sites for biological targets.

The pharmaceutical industry has been increasingly interested in exploring novel chemical entities that can address unmet medical needs. Tert-butyl 2-(thiophen)-1H-pyrrolidinone, and its derivatives like tert-butyl 2 oxo 5 phenylethyl pyrrolidinone, represent a promising class of compounds that could lead to the development of new drugs. The structural diversity offered by these molecules allows for extensive customization, enabling researchers to fine-tune their properties for specific therapeutic applications.

In conclusion, tert-butyl 5 phenylethyl pyrrolidinone, along with related compounds such as tert-butyl 5 phenylethylethylenedinitrile, represents a significant advancement in pharmaceutical chemistry. Their unique structural features and potential biological activities make them valuable candidates for further research and development. As our understanding of these compounds grows, so too does the potential for discovering new treatments for various diseases.